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Compound of Interest

Compound Name: GOT1 inhibitor-1

Cat. No.: B3281339

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Glutamic-oxaloacetic transaminase 1 (GOT1), a cytosolic aspartate aminotransferase, is a
pivotal enzyme in cellular metabolism, playing a crucial role in amino acid biosynthesis and the
malate-aspartate shuttle.[1] In certain cancer cells, notably pancreatic ductal adenocarcinoma
(PDAC), GOT1 is a key component of a non-canonical metabolic pathway that supports redox
homeostasis and proliferation.[2] This pathway allows cancer cells to utilize glutamine to
generate NADPH, thereby counteracting oxidative stress.[2] Inhibition of GOT1 disrupts this
metabolic balance, leading to increased reactive oxygen species (ROS) and reduced cancer
cell viability, making it an attractive target for cancer therapy.[3][4]

GOT1 inhibitor-1 is a novel, potent, and non-covalent small molecule inhibitor of GOT1.[5]
This document provides detailed protocols for the in vitro application of GOT1 inhibitor-1,
including enzymatic assays, cell-based assays, and metabolic analyses.
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Parameter Value Reference

Synonyms GOT1 inhibitor 2c [5]

CAS Number 732973-87-4 [6]

Molecular Formula C19H1oCIN4O [6]

Molecular Weight 354.83 g/mol [6]
8.2 uM (in MDH coupled GOT1

ICso ) [51[6]
enzymatic assay)

N DMSO: = 120 mg/mL (=

Solubility [5]
338.19 mM)
Store powder at -20°C. Stock
solutions can be stored at

Storage [6]
-20°C for up to 1 month or
-80°C for up to 6 months.

Data Presentation
Table 1: In Vitro Activity of GOT1 Inhibitor-1

Assay Description ICs0 (M)
Measures the inhibition of
GOT1 enzymatic activity by

MDH Coupled GOT1 coupling the production of 8.2

Enzymatic Assay

oxaloacetate to the oxidation
of NADH by malate
dehydrogenase (MDH).

Signaling Pathway and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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